Cas no 34552-04-0 (2-Butanone,3,3-dimethyl-1-(2-pyridinyl)-)

2-Butanone,3,3-dimethyl-1-(2-pyridinyl)- structure
34552-04-0 structure
Product Name:2-Butanone,3,3-dimethyl-1-(2-pyridinyl)-
CAS No:34552-04-0
MF:C11H15NO
MW:177.242902994156
CID:303500
PubChem ID:2776947
Update Time:2025-04-19

2-Butanone,3,3-dimethyl-1-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone,3,3-dimethyl-1-(2-pyridinyl)-
    • 3,3-DIMETHYL-1-PYRIDIN-2-YLBUTAN-2-ONE
    • 1-(2-Pyridyl)-3,3-dimethyl-butan-2-on
    • 3,3-dimethyl-1-(2-pyridyl)-2-butanone
    • 3,3-dimethyl-1-(2-pyridyl)butan-2-one
    • 3,3-Dimethyl-1-<2>pyridyl-butan-2-on
    • 3,3-Dimethyl-1-Pyridin-2-Yl-Butan-2-One
    • pivaloylmethylpyridine
    • t-butyl 2-picolyl ketone
    • 3,3-dimethyl-1-pyridin-2-ylbutan-2-one, AldrichCPR
    • MFCD00052630
    • 34552-04-0
    • SCHEMBL13320414
    • DTXSID10380305
    • AKOS005202895
    • FT-0614070
    • 3,3-dimethyl-1-(pyridin-2-yl)butan-2-one
    • A822270
    • 3,3-dimethyl-1-(2-pyridinyl)-2-butanone
    • Inchi： 1S/C11H15NO/c1-11(2,3)10(13)8-9-6-4-5-7-12-9/h4-7H,8H2,1-3H3
    • InChI Key： BCCWJSAFGSJLPD-UHFFFAOYSA-N
    • SMILES： O=C(CC1C=CC=CN=1)C(C)(C)C

Computed Properties

  • Exact Mass: 177.11500
  • Monoisotopic Mass: 177.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 0.991
  • Boiling Point: 253.4°Cat760mmHg
  • Flash Point: 113.6°C
  • Refractive Index: 1.498
  • PSA: 29.96000
  • LogP: 2.23930

2-Butanone,3,3-dimethyl-1-(2-pyridinyl)- Security Information

  • Hazard Category Code： 36
  • Safety Instruction： S36/37
  • Hazardous Material Identification： Xn
  • Safety Term：S36/37
  • Risk Phrases：R20/21/22

2-Butanone,3,3-dimethyl-1-(2-pyridinyl)- Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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